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Compound of Interest

Compound Name: Mesoridazine-d3

Cat. No.: B15597901 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Mesoridazine-d3 is not publicly

available. This guide has been compiled from various sources, including safety data for the

non-deuterated parent compound, Mesoridazine, and its closely related deuterated analogue,

(±)-Thioridazine-d3 HCl. All information should be used as a reference and with the

understanding that it may not be fully representative of Mesoridazine-d3.

This technical guide provides a detailed overview of the safety information for Mesoridazine-
d3, intended for researchers, scientists, and professionals in drug development. The

information is presented through structured data tables, and logical relationships are visualized

using diagrams.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Mesoridazine-
d3 and its parent compound.
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Property Value Source

Mesoridazine-d3

Molecular Formula C₂₁D₃H₂₃N₂OS₂ [1]

Molecular Weight 389.5924 g/mol [1][2]

IUPAC Name

2-methylsulfinyl-10-[2-[1-

(trideuteriomethyl)piperidin-2-

yl]ethyl]phenothiazine

[1]

Unlabelled CAS Number 5588-33-0 [1]

Storage Temperature +4°C [1]

Mesoridazine (non-deuterated)

Molecular Formula C₂₁H₂₆N₂OS₂ [3][4]

Molecular Weight 386.57 g/mol [3][4]

Melting Point 128-131 °C [3]

Boiling Point (Predicted) 570.5±50.0 °C [3]

Density (Estimate) 1.1234 [3]

pKa (Predicted) 9.84±0.10 [3]

Solubility

Slightly soluble in Acetonitrile,

DMSO (heated), and

Methanol. Insoluble in water.

[3][4]

Appearance
Pale Yellow to Orange Sticky

Solid or Pale Pink Solid
[3]

Toxicological Data
The toxicological data presented below is for the non-deuterated parent compound,

Mesoridazine, and Thioridazine. It is important to note that the toxicological properties of

Mesoridazine-d3 have not been thoroughly investigated.
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Test Species Route Value Source

LD50 Rat Oral 1,060 mg/kg [5]

LD50 Mouse Oral 360 mg/kg [5]

LD50 Mouse Intraperitoneal 100 g/kg [5]

TDLO Woman Oral
864 mg/kg /18D

intermittent
[5]

Note on Experimental Protocols: Detailed experimental protocols for the above toxicological

studies are not available in the public domain. The data is typically generated following

standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD).[6][7] Acute toxicity studies generally involve administering a single dose

of the substance and observing the animals for a set period, recording mortality and other

adverse effects.[6]

Hazard Identification and GHS Classification
The following GHS classification is based on data for Thioridazine hydrochloride and (±)-

Thioridazine-d3 HCl.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, acute hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Source:[5][8]

Below is a diagram illustrating the GHS hazard pictograms associated with these

classifications.
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GHS Hazard Pictograms

Associated Hazards

Harmful/Irritant

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritationHazardous to the
Aquatic Environment

H410: Very toxic to aquatic life
with long lasting effects

Click to download full resolution via product page

GHS Hazard Pictograms and Associated Statements

Precautionary Measures and Handling
The following precautionary statements are recommended based on the available safety data.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[8]

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[8]

Response P301 + P312 + P330

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P302 + P350
IF ON SKIN: Wash with plenty

of soap and water.[8]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]

P317 Get medical help.[8]

Storage Store at room temperature.[8]

Disposal

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

The logical workflow for handling and responding to exposure is visualized below.
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Prevention

Response

Avoid breathing dust/vapors

Wear appropriate PPE
(gloves, eye protection)

Do not eat, drink, or smoke Potential Exposure

If prevention fails

IF SWALLOWED
(P301)

Oral

IF ON SKIN
(P302)

Dermal

IF IN EYES
(P305)

Ocular

Rinse mouth (P330) Call POISON CENTER (P312) WashSkin

Wash with soap and water (P350)

RinseEyes

Rinse cautiously with water (P351, P338)

Get medical help (P317)

If symptoms persist If symptoms persist If symptoms persist If symptoms persist

Click to download full resolution via product page

Handling and Emergency Response Workflow

Firefighting and Disposal
Firefighting Measures: The product is not flammable or combustible.[8] In case of a fire, use

water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8] Firefighters should
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wear self-contained breathing apparatus.[8] Hazardous decomposition products under fire

conditions include carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen chloride gas.

[8]

Disposal: Dispose of this substance and its container in accordance with all applicable local,

regional, national, and international regulations. Do not let the product enter drains;

discharge into the environment must be avoided.[8]

Regulatory Information
Mesoridazine was withdrawn from the United States market in 2004 due to dangerous side

effects.[4] It is important to consult local regulations regarding the handling and use of this

compound. The non-deuterated form is not listed as a carcinogen by IARC, NTP, or OSHA.

This guide provides a summary of the available safety data for Mesoridazine-d3 and its related

compounds. It is imperative for all users to consult the original source documentation and

conduct their own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of
Mesoridazine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597901#mesoridazine-d3-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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